Cas no 2228363-13-9 (tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228363-13-9
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 6000685
• PubChem ID: 165778139
• Update Time: 2025-05-20

tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate
• 2228363-13-9
• tert-butyl N-methyl-N-[2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-yl]carbamate
• EN300-1883936

• Inchi： 1S/C18H24N2O3/c1-17(2,3)23-16(22)20(6)18(4,12-21)14-11-19(5)15-10-8-7-9-13(14)15/h7-12H,1-6H3
• InChI Key： WKWZJYFTISQCIM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=CN(C)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.5Ų

Additional information on tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228363-13-9 and Product Name: *tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate*

The compound with the CAS number 2228363-13-9 and the product name tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of specific functional groups, such as the carbamate moiety and the indole ring system, makes this compound a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel pharmacological agents that target complex biological pathways. The compound in question, with its unique structural features, is being investigated for its potential role in modulating various biological processes. Specifically, the indole moiety, which is known for its presence in numerous bioactive natural products, has been implicated in a wide range of pharmacological activities. This structural feature, combined with the carbamate group, suggests that the compound may exhibit properties such as receptor binding affinity and metabolic stability, which are crucial for therapeutic efficacy.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The indole ring system has been extensively studied for its role in neurotransmitter synthesis and modulation. By incorporating this moiety into a pharmacophore, researchers aim to develop compounds that can interact with specific neurotransmitter receptors, thereby influencing neuronal communication. Preliminary studies have indicated that derivatives of this compound may exhibit properties that make them suitable for use as anxiolytics or neuroprotective agents.

The carbamate group in the molecular structure of tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate also plays a critical role in determining its pharmacological profile. Carbamates are known for their ability to act as reversible enzyme inhibitors, which can be particularly useful in therapeutic contexts where precise control over enzyme activity is required. This property makes the compound a valuable tool for researchers studying enzyme-mediated pathways relevant to various diseases.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. The synthesis of tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the progress in organic chemistry but also pave the way for the scalable production of similar compounds.

In addition to its potential therapeutic applications, this compound has also attracted interest from the materials science community. The unique electronic properties of its molecular structure make it a candidate for use in organic electronics and optoelectronic devices. Specifically, the indole ring system can contribute to charge transport properties, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Ongoing research is exploring ways to integrate this compound into novel materials that could enhance device performance.

The investigation of tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxopropan-2-ylcarbamate also involves rigorous computational studies to predict its behavior at both molecular and macroscopic levels. Molecular modeling techniques are being used to understand how this compound interacts with biological targets such as enzymes and receptors. These studies provide valuable insights into its binding affinity and selectivity, which are critical factors in drug design. Additionally, computational methods are helping researchers identify potential analogs with improved properties.

Ethical considerations are also paramount in the development of new pharmaceutical agents like this one. Researchers must ensure that their studies are conducted responsibly, with appropriate safeguards to protect human subjects and the environment. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to ensure that new compounds meet stringent safety and efficacy standards before they reach clinical use.

The future prospects for this compound appear promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with these systems in meaningful ways. The development of innovative compounds like tert-butyl N-methyl-N-2-(1-methyl-1H-indol-3-yl)-1-oxypropan²-ylcarbamate represents a testament to the power of interdisciplinary collaboration and cutting-edge research.